Cas no 1797883-74-9 (2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid)

2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid structure
1797883-74-9 structure
Product Name:2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid
CAS No:1797883-74-9
MF:C18H17FO4
MW:316.323589086533
CID:3164692
PubChem ID:68612064
Update Time:2025-04-21

2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • FlurBiprofen impurity 3
    • FlurBiprofen impurity B
    • CS-0164186
    • 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinicacid
    • 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinic acid
    • SCHEMBL3358492
    • 1797883-74-9
    • 2-(3-fluoro-4-phenylphenyl)-2,3-dimethylbutanedioic acid
    • 2-(2-Fluoro[1,1'-biphenyl]-4-yl)-2,3-dimethylbutanedioic Acid
    • BCP33742
    • 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinic acid (Flurbiprofen Impurity pound(c)
    • Flurbiprofen EP Impurity B
    • 2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid
    • Inchi: 1S/C18H17FO4/c1-11(16(20)21)18(2,17(22)23)13-8-9-14(15(19)10-13)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,20,21)(H,22,23)
    • InChI Key: YVWIRDHPNGRLMV-UHFFFAOYSA-N
    • SMILES: FC1=C(C2C=CC=CC=2)C=CC(=C1)C(C(=O)O)(C)C(C(=O)O)C

Computed Properties

  • Exact Mass: 316.111
  • Monoisotopic Mass: 316.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6A^2
  • XLogP3: 3.6

2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid Security Information

2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F588770-10mg
2-(2-Fluoro[1,1'-biphenyl]-4-yl)-2,3-dimethylbutanedioic Acid
1797883-74-9
10mg
$ 227.00 2023-09-07
TRC
F588770-100mg
2-(2-Fluoro[1,1'-biphenyl]-4-yl)-2,3-dimethylbutanedioic Acid
1797883-74-9
100mg
$ 1777.00 2023-09-07
A2B Chem LLC
AW53907-10mg
2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinic acid
1797883-74-9
10mg
$338.00 2024-04-20
A2B Chem LLC
AW53907-100mg
2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinic acid
1797883-74-9
100mg
$1822.00 2024-04-20
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司